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Compound of Interest

Compound Name: Penconazole-d7

Cat. No.: B12060739 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Penconazole-d7 in a laboratory setting. Researchers,

scientists, and drug development professionals should adhere to these procedures to ensure

personal safety and environmental compliance.

Penconazole-d7, a deuterated form of the triazole fungicide Penconazole, requires careful

management as a hazardous chemical waste stream. Due to its toxicological profile, including

potential reproductive toxicity and high toxicity to aquatic life, improper disposal is strictly

prohibited. Adherence to federal, state, and local regulations, in addition to institutional safety

protocols, is mandatory.

Quantitative Data Summary
The following table summarizes key quantitative data for Penconazole. Note that specific data

for the deuterated form (d7) is limited; therefore, data for the parent compound is provided as a

primary reference.
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Parameter Value Reference/Citation

Chemical Formula C₁₃D₇H₈Cl₂N₃ [1]

Molecular Weight 291.23 g/mol [1]

GHS Hazard Statements

H302 (Harmful if swallowed),

H361 (Suspected of damaging

the unborn child), H410 (Very

toxic to aquatic life with long

lasting effects)

[2]

UN Number

3077 (for environmentally

hazardous substance, solid,

n.o.s.)

[2]

Occupational Exposure Limit

(OEL)
Not Established

No specific OEL has been

established by OSHA, NIOSH,

or ACGIH for Penconazole.[3]

[4][5]

EPA Hazardous Waste Code

D002 (Corrosivity, if in acidic or

basic solution), Potentially U-

listed or P-listed if it meets

toxicity criteria, though not

explicitly listed.[6]

It is recommended to consult

with your institution's

Environmental Health and

Safety (EHS) department for

the precise waste code

assignment.

Solubility in Water 73 mg/L (at 25°C) [7][8]

Experimental Protocols: Disposal and
Decontamination
The following protocols provide detailed methodologies for the safe disposal of Penconazole-
d7 and the decontamination of associated materials.

Protocol 1: Disposal of Unused Penconazole-d7 and
Contaminated Labware
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Personal Protective Equipment (PPE): Before handling Penconazole-d7, don appropriate

PPE, including a lab coat, chemical-resistant gloves (nitrile or neoprene), and safety glasses

with side shields.

Waste Segregation:

Solid Waste: Collect unused Penconazole-d7 powder, contaminated weigh boats, and

other solid labware (e.g., pipette tips, centrifuge tubes) in a dedicated, leak-proof

hazardous waste container. The container must be made of a material compatible with the

chemical.

Liquid Waste: If Penconazole-d7 is in a solvent, collect the solution in a separate, clearly

labeled, and sealed hazardous waste container. Do not mix with other solvent waste

streams unless explicitly permitted by your institution's EHS department.

Waste Container Labeling:

Affix a hazardous waste label to the container as soon as the first item of waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Penconazole-d7"

The concentration and solvent (if applicable)

The date accumulation started

The associated hazards (e.g., "Toxic," "Environmental Hazard")

Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area (SAA) within the laboratory. The SAA should be away from drains and sources of

ignition.

Disposal Request: Once the container is full or has been in storage for the maximum

allowable time per institutional and regulatory guidelines, submit a hazardous waste pickup

request to your institution's EHS department.
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Documentation: Maintain a log of all Penconazole-d7 waste generated, including the

amount and date of disposal.

Protocol 2: Spill Decontamination
Evacuate and Ventilate: In the event of a spill, evacuate the immediate area and ensure

adequate ventilation.

Don PPE: Put on the appropriate PPE, including a respirator if the spill generates dust or

aerosols.

Contain the Spill:

Solid Spill: Gently cover the spill with an absorbent material to prevent the powder from

becoming airborne.

Liquid Spill: Surround the spill with an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to prevent it from spreading.

Clean-up:

Carefully sweep or scoop the contained material into a designated hazardous waste

container.

Avoid creating dust.

Decontaminate the Area:

Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or

isopropanol), followed by a soap and water solution.

Collect all cleaning materials (wipes, gloves, etc.) as hazardous waste.

Final Steps:

Wash hands and any exposed skin thoroughly with soap and water.

Report the spill to your laboratory supervisor and EHS department.
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Visualized Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Penconazole-d7.
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Caption: A flowchart outlining the proper disposal procedure for Penconazole-d7 waste in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12060739?utm_src=pdf-body
https://www.benchchem.com/product/b12060739?utm_src=pdf-custom-synthesis
https://www.lgcstandards.com/UY/en/Penconazole-d7/p/TRC-P221803?queryID=7a68d73b55ffe5fb5e1bb1a9cadb8e7c
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/509.htm
https://www.ccohs.ca/oshanswers/hsprograms/occ_hygiene/occ_exposure_limits.pdf
https://www.osha.gov/annotated-pels
https://www.cdc.gov/niosh/npg/pgintrod.html
https://www.pwaste.com/HW-Drugs
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2124416.htm
https://www.hb-p.com/article/penconazole-antifungal-triazole-fungicide/
https://www.benchchem.com/product/b12060739#penconazole-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12060739#penconazole-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12060739#penconazole-d7-proper-disposal-procedures
https://www.benchchem.com/product/b12060739#penconazole-d7-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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